molecular formula C11H14ClNO2 B8385643 methyl N-(3-chloro-2-methylphenyl)-beta-alanine

methyl N-(3-chloro-2-methylphenyl)-beta-alanine

Cat. No.: B8385643
M. Wt: 227.69 g/mol
InChI Key: IKTJNFVGXDSHJZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Methyl N-(3-chloro-2-methylphenyl)-beta-alanine is a useful research compound. Its molecular formula is C11H14ClNO2 and its molecular weight is 227.69 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C11H14ClNO2

Molecular Weight

227.69 g/mol

IUPAC Name

3-(3-chloro-N,2-dimethylanilino)propanoic acid

InChI

InChI=1S/C11H14ClNO2/c1-8-9(12)4-3-5-10(8)13(2)7-6-11(14)15/h3-5H,6-7H2,1-2H3,(H,14,15)

InChI Key

IKTJNFVGXDSHJZ-UHFFFAOYSA-N

Canonical SMILES

CC1=C(C=CC=C1Cl)N(C)CCC(=O)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

1.00 g of 3-chloro-2-methylaniline was dissolved in 10 mL of hexamethylphosphoramide, and 1.80 g of sodium hydrogen carbonate and 1.19 g of methyl 3-bromopropionate sequentially were added thereto, followed by stirring at room temperature for 4 hours. To the reaction liquid was added water, followed by extraction with diisopropyl ether. The organic layer was washed with saturated brine, and then dried over anhydrous magnesium sulfate. The solvent was evaporated under reduced pressure, and the obtained residue was purified by silica gel column chromatography (hexane:ethyl acetate=95:5 to 85:25) to obtain 0.92 g of methyl N-(3-chloro-2-methylphenyl)-β-alanine.
Quantity
1 g
Type
reactant
Reaction Step One
Quantity
10 mL
Type
solvent
Reaction Step One
Quantity
1.8 g
Type
reactant
Reaction Step Two
Quantity
1.19 g
Type
reactant
Reaction Step Two
Name
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three

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